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Introduction

4'-Aminooctanophenone is a chemical compound utilized primarily in research and
development settings.[1] As with many specialized research chemicals, comprehensive safety
and toxicological data for 4'-Aminooctanophenone specifically are not extensively published.
Therefore, this guide has been developed by synthesizing data from Safety Data Sheets (SDS)
of structurally analogous compounds, such as 4'-Aminoacetophenone and 4-
Aminobenzophenone, alongside established principles of laboratory safety. This approach,
known as "read-across," is a scientifically accepted method for predicting the hazard profile of a
substance when specific data is unavailable.

This document is intended for researchers, scientists, and drug development professionals. It
provides a detailed framework for the safe handling, storage, and disposal of 4'-
Aminooctanophenone, grounded in authoritative safety protocols and an understanding of
chemical reactivity. The causality behind each procedural recommendation is explained to
foster a culture of safety and scientific integrity.

Hazard Identification and Classification
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Based on analysis of related amino-aromatic ketones, 4'-Aminooctanophenone is anticipated
to present several health hazards. The primary routes of exposure are inhalation, skin contact,
eye contact, and ingestion.[2]

Anticipated GHS Classification:

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed.[3]

Acute Toxicity, Oral Category 4 ]
) ] o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation.[3][4]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator Category 3
J P (Resp Y g0y irritation.[3][4]

Irritation)

The presence of the aminophenyl group suggests a toxicological profile similar to other
aromatic amines, while the octanoyl chain may influence its physical properties and absorption
characteristics. The compound may form an explosible dust-air mixture if dispersed in sufficient
concentration.[4]

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 4'-
Aminooctanophenone is fundamental to its safe handling. The following table summarizes
key properties derived from computational models and data from analogous compounds.[5][6]
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Property Value Source
Molecular Formula C14H21NO PubChem[5]
Molecular Weight 219.32 g/mol PubChem[5]
Anticipated to be a tan or Based on 4'-
Appearance ] ) ]
yellow crystalline solid. Aminoacetophenone[6]
B Moderately soluble in alcohols; ]
Solubility Based on 4-Aminophenol[7]

likely low solubility in water.

logP (Octanol/Water Partition

o 3.9 (Computed) PubChem[5]
Coefficient)
Hydrogen Bond Donor Count 1 PubChem[5]
Hydrogen Bond Acceptor
2 PubChem[5]

Count

Exposure Controls and Personal Protection

A multi-layered approach to exposure control, combining engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential for safely handling 4'-

Aminooctanophenone.

Engineering Controls

» Ventilation: All handling of solid 4'-Aminooctanophenone should occur in a well-ventilated

area.[8] For procedures that may generate dust, such as weighing or transferring, a certified

chemical fume hood is mandatory.[9]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical. The

following PPE is mandatory when handling 4'-Aminooctanophenone.
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o Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1
(US) standards are required.[9] A face shield should be worn in addition to goggles if there is

a significant risk of splashes or dust generation.[9]
 Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves, such as nitrile rubber, tested
according to EN 374.[3][10] Always inspect gloves for integrity before use and change
them immediately if contamination occurs.

o Lab Coat: A buttoned, long-sleeved laboratory coat is required. For tasks with a higher risk
of exposure, a chemical-resistant apron should be worn over the lab coat.[9]

o Respiratory Protection: If dust formation is unavoidable despite engineering controls, or in
the event of a ventilation failure, a NIOSH-approved respirator with a particulate filter (e.g.,
N95 or higher) is necessary.[9][10]
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Diagram 1: PPE Selection Workflow
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Caption: PPE Selection Workflow for 4'-Aminooctanophenone.

Safe Handling and Storage
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e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[3]
Do not eat, drink, or smoke in laboratory areas.[11]

» Manipulation: Avoid all personal contact, including inhalation of dust.[8] When transferring
the solid, use techniques that minimize dust generation, such as careful scooping rather than
pouring.

o Incompatibilities: Keep away from strong oxidizing agents and acids.[2]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[8][11] The recommended storage
temperature is between 15-25°C.[10]

o Containers: Keep containers tightly closed and store in the original container.[8] Protect
containers from physical damage.[8]

e Segregation: Store away from incompatible materials and foodstuff containers.[8]

Diagram 2: Chemical Storage Protocol

Designated Chemical Storage Area
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Segregate from \Segregate from \\§tore with
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Caption: Segregated Storage for 4'-Aminooctanophenone.
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First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical
attention after providing initial first aid and show the Safety Data Sheet to the attending
physician.[11][12]

Inhalation: Remove the individual to fresh air.[2] If breathing is difficult or stops, provide

artificial respiration.[11] Seek immediate medical attention.[2]

» Skin Contact: Immediately remove all contaminated clothing.[13] Wash the affected area with
plenty of soap and water.[2] If skin irritation occurs, consult a physician.[10]

» Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least
15 minutes, holding the eyelids apart.[2][10] Remove contact lenses if present and easy to
do.[2] Seek immediate medical attention from an ophthalmologist.[10]

 Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[4] Call a physician or poison
control center immediately.[2]
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Diagram 3: Emergency First-Aid Response
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Caption: Flowchart for First-Aid Procedures.

Spill and Leak Procedures

In the event of a spill, prioritize personnel safety and environmental protection.
Minor Spills (Solid)

o Evacuate: Advise personnel in the immediate area.[S]

e Ventilate: Ensure the area is well-ventilated.

o PPE: Wear all required PPE, including respiratory protection.[8]
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o Cleanup: Use dry cleanup procedures.[8] Carefully sweep or vacuum the material, avoiding
dust generation.[14]

» Contain: Place the spilled material and any contaminated cleaning supplies into a suitable,
labeled, and sealed container for hazardous waste disposal.[8][14]

o Decontaminate: Wash the spill area thoroughly with soap and water.[8]

Major Spills

o Evacuate: Evacuate the laboratory immediately and alert emergency services.[8]
 |solate: Prevent access to the contaminated area.[15]

o Contain: If safe to do so, prevent the spill from entering drains or water courses.[8]
 Allow only trained emergency responders with appropriate PPE to handle the cleanup.
Fire-Fighting Measures

o Extinguishing Media:

o Suitable: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide
(CO2).[2][11]

o Unsuitable: Do not use a direct water jet, as it may scatter the material.[10]

e Specific Hazards: The compound is combustible.[10] Combustion may produce toxic fumes,
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz2).[2] Dust
may form explosive mixtures with air.[10]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[2][16]

Disposal Considerations

Disposal of 4'-Aminooctanophenone and its contaminated waste must be conducted in strict
accordance with all applicable local, state, and federal regulations.[2][17]
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Waste Classification: This material should be treated as hazardous chemical waste.

Containerization: Collect waste in a dedicated, chemically compatible, and clearly labeled
container.[14][18] The label should include the full chemical name: "4'-
Aminooctanophenone Waste".[14]

Segregation: Do not mix with other waste streams, especially incompatible materials like
strong oxidizers.[18]

Disposal Route: Arrange for disposal through a licensed environmental disposal company or
your institution's Environmental Health & Safety (EHS) department.[9][19] Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[9][17]
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Diagram 4: Waste Disposal Decision Tree
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(4'-Aminooctanophenone)
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(gloves, paper)
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'Hazardous Waste'
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i

Store in designated
Satellite Accumulation Area

Aqueous solution
(non-sink disposable)
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licensed waste contractor / EHS

Click to download full resolution via product page

Caption: Decision Tree for Proper Waste Disposal.
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Toxicological Information

The toxicological data presented here is extrapolated from closely related compounds and

serves as a predictive guide.

Toxicological Endpoint

Anticipated Effect

Supporting Evidence
(Analogous Compounds)

Acute Oral Toxicity

Harmful if swallowed.

4-Aminophenol LD50 (Rat):
375 mg/kg.[20] 4'-
Aminoacetophenone ATE
(Oral): 381 mg/kg.[10]

Acute Dermal Toxicity

Low toxicity expected.

4-Aminophenol LD50 (Rat):
>5000 mg/kg bw.[21]

Acute Inhalation Toxicity

Harmful if inhaled.

4-Aminophenol is classified as

harmful by inhalation.[22]

Skin Irritation

Causes skin irritation.

4-Aminobenzophenone is

classified as a skin irritant.[2]

Eye Irritation

Causes serious eye irritation.

4-Aminobenzophenone is
classified as a serious eye
irritant.[2]

Germ Cell Mutagenicity

Suspected of causing genetic

defects.

4-Aminophenol is classified as
Muta. 2 (H341).[22]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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